Cas no 339105-73-6 (3-[(4-Methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole)

3-[(4-Methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole structure
339105-73-6 structure
Product Name:3-[(4-Methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole
CAS No:339105-73-6
MF:C10H11N3O3S
MW:253.277640581131
CID:5737596
PubChem ID:1487594
Update Time:2023-11-10

3-[(4-Methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • MLS001166042
    • 5-[(4-methoxyphenyl)methylsulfonyl]-1H-1,2,4-triazole
    • BDBM114270
    • 5-p-anisylsulfonyl-1H-1,2,4-triazole
    • 339105-73-6
    • 3-[(4-methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole
    • AKOS005102000
    • 4-methoxybenzyl 1H-1,2,4-triazol-3-yl sulfone
    • DTXSID001332591
    • 8N-355S
    • CHEMBL1451668
    • HMS2863J15
    • cid_1487594
    • SMR000549953
    • SCHEMBL14027250
    • 3-[(4-METHOXYBENZYL)SULFONYL]-1H-1,2,4-TRIAZOLE
    • 1H-1,2,4-Triazole, 5-[[(4-methoxyphenyl)methyl]sulfonyl]-
    • 3-[(4-Methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole
    • Inchi: 1S/C10H11N3O3S/c1-16-9-4-2-8(3-5-9)6-17(14,15)10-11-7-12-13-10/h2-5,7H,6H2,1H3,(H,11,12,13)
    • InChI Key: KCVPBNPFYJAIED-UHFFFAOYSA-N
    • SMILES: S(C1=NC=NN1)(CC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

  • Exact Mass: 253.05211239g/mol
  • Monoisotopic Mass: 253.05211239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 93.3Ų

Experimental Properties

  • Density: 1.401±0.06 g/cm3(Predicted)
  • Boiling Point: 505.3±52.0 °C(Predicted)
  • pka: 6.44±0.20(Predicted)
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